Cas no 87974-50-3 (2-(1E)-(hydroxyimino)methyl-4-nitrophenol)

2-(1E)-(hydroxyimino)methyl-4-nitrophenol structure
87974-50-3 structure
Product Name:2-(1E)-(hydroxyimino)methyl-4-nitrophenol
CAS No:87974-50-3
MF:C7H6N2O4
MW:182.133541584015
CID:649841
PubChem ID:86261909
Update Time:2025-04-19

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-nitro-, oxime, (E)-
    • 6-[(hydroxyamino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
    • 2-[(hydroxyimino)methyl]-4-nitrophenol
    • NSC45457
    • 5-Nitrosalicylaldoxime
    • NSC-45457
    • F3146-1869
    • 1595-15-9
    • SCHEMBL1531342
    • VU0510747-1
    • 87974-50-3
    • 2-hydroxy-5-nitrobenzaldehyde oxime
    • Benzaldehyde, 5-hydroxy-5-nitro-, oxime
    • NSC 45457
    • AKOS000485789
    • EN300-1722119
    • 2-[(E)-hydroxyiminomethyl]-4-nitrophenol
    • Salicylaldehyde, 5-nitro-, oxime
    • (E)-2-hydroxy-5-nitrobenzaldehyde oxime
    • DTXSID701252819
    • 2-(1E)-(hydroxyimino)methyl-4-nitrophenol
    • Inchi: 1S/C7H6N2O4/c10-7-2-1-6(9(12)13)3-5(7)4-8-11/h1-4,10-11H/b8-4+
    • InChI Key: DVBKBUGAIYQNOE-XBXARRHUSA-N
    • SMILES: OC1=CC=C(C=C1/C=N/O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.03275668g/mol
  • Monoisotopic Mass: 182.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.6Ų

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3146-1869-1mg
2-[(1E)-(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 90%+
1mg
$54.0 2023-07-05
Enamine
EN300-1722119-0.1g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.1g
$35.0 2023-07-05
Enamine
EN300-1722119-0.25g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.25g
$48.0 2023-07-05
Enamine
EN300-1722119-0.5g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.5g
$85.0 2023-07-05
Enamine
EN300-1722119-1.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
1.0g
$128.0 2023-07-05
Enamine
EN300-1722119-2.5g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
2.5g
$252.0 2023-07-05
Enamine
EN300-1722119-5.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
5.0g
$386.0 2023-07-05
Enamine
EN300-1722119-10.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
10.0g
$595.0 2023-07-05
Enamine
EN300-1654336-0.05g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.05g
$25.0 2023-09-20
Enamine
EN300-1654336-0.1g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.1g
$35.0 2023-09-20
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